Cas no 1187929-19-6 (2-Hydrazinylbenzenesulfonamide hydrochloride)

• Product Name: 2-Hydrazinylbenzenesulfonamide hydrochloride
• CAS No: 1187929-19-6
• MF: C₆H₁₀ClN₃O₂S
• MW: 223.680498600006
• MDL: MFCD12913687
• CID: 1088872
• PubChem ID: 53407619
• Update Time: 2025-11-01

2-Hydrazinylbenzenesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Hydrazinylbenzenesulfonamide hydrochloride
• 2-Hydrazino-benzenesulfonamide hydrochloride
• DTXSID10695961
• 2-hydrazinylbenzenesulfonamide;hydrochloride
• MFCD12913687
• 2-hydrazinylbenzene-1-sulfonamide hydrochloride
• SB31262
• CS-0340651
• EN300-187334
• 2-Hydrazinylbenzenesulfonamidehydrochloride
• SCHEMBL5798932
• 1187929-19-6
• 2-Hydrazino-benzenesulfonamide hydrochloride, AldrichCPR
• 2-Hydrazinylbenzene-1-sulfonamide--hydrogen chloride (1/1)

• MDL： MFCD12913687
• Inchi： 1S/C6H9N3O2S.ClH/c7-9-5-3-1-2-4-6(5)12(8,10)11;/h1-4,9H,7H2,(H2,8,10,11);1H
• InChI Key： VNQMMBHDIDLJEZ-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1NN)(N)(=O)=O

Computed Properties

• Exact Mass: 223.0182254g/mol
• Monoisotopic Mass: 223.0182254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-Hydrazinylbenzenesulfonamide hydrochloride

Recent Advances in the Application of 2-Hydrazinylbenzenesulfonamide Hydrochloride (CAS: 1187929-19-6) in Chemical Biology and Pharmaceutical Research

The compound 2-Hydrazinylbenzenesulfonamide hydrochloride (CAS: 1187929-19-6) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This sulfonamide derivative has attracted significant attention due to its versatile chemical properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules targeting various disease pathways.

Structural analysis reveals that 1187929-19-6 possesses unique features that make it particularly valuable for drug design. The hydrazine moiety provides a reactive handle for further chemical modifications, while the sulfonamide group offers hydrogen bonding capabilities crucial for target binding. This dual functionality has been exploited in several recent drug development programs, particularly in the design of enzyme inhibitors and receptor modulators.

Recent pharmacological investigations have demonstrated that derivatives of 2-Hydrazinylbenzenesulfonamide hydrochloride exhibit notable activity against carbonic anhydrase isoforms, with potential applications in glaucoma treatment and cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry reported IC50 values in the nanomolar range for several optimized derivatives targeting CA-IX, a marker of tumor hypoxia.

In antimicrobial research, this compound has shown promise as a precursor for developing novel antibacterial agents. Researchers have successfully incorporated the 1187929-19-6 scaffold into molecules demonstrating activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. The mechanism appears to involve inhibition of essential bacterial metabolic pathways.

The compound's potential in neurological disorders is currently under investigation. Preliminary studies suggest that properly functionalized derivatives may modulate neurotransmitter systems, with particular interest in their effects on GABAergic and glutamatergic signaling. These findings open new avenues for developing treatments for epilepsy and neurodegenerative diseases.

From a synthetic chemistry perspective, recent advances have improved the scalability and purity of 2-Hydrazinylbenzenesulfonamide hydrochloride production. Novel purification techniques have achieved pharmaceutical-grade material with >99.5% purity, addressing previous challenges with byproduct formation during synthesis. These improvements have facilitated more reliable structure-activity relationship studies.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. The sulfonamide group's ability to participate in pH-sensitive release mechanisms makes 1187929-19-6 an attractive candidate for developing tumor-selective prodrugs. Early-stage in vivo studies have shown promising results in mouse xenograft models.

As research progresses, 2-Hydrazinylbenzenesulfonamide hydrochloride continues to demonstrate its value as a versatile building block in pharmaceutical development. Its combination of synthetic accessibility and biological relevance positions it as an important tool for addressing current challenges in drug discovery, particularly in the development of targeted therapies for complex diseases.